Cas no 2172500-80-8 (5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172500-80-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6092356
• PubChem ID: 165765173
• Update Time: 2025-10-16

5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172500-80-8
• EN300-1594651

• Inchi： 1S/C9H13N3O2/c13-5-1-4-12-9(7-2-3-7)8(6-14)10-11-12/h6-7,13H,1-5H2
• InChI Key： WRWACBMULJTTDZ-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-Cyclopropyl-1-(3-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 2172500-80-8)

5-Cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172500-80-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a hydroxypropyl substituent, and a triazole ring with a carbaldehyde functional group. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The cyclopropyl group is known for its strain energy and ability to influence the conformational flexibility of molecules. This property can be leveraged to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates. The hydroxypropyl substituent, on the other hand, can enhance the solubility and bioavailability of the compound, which are crucial factors in drug design. The triazole ring is a versatile moiety that has been widely explored in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of a carbaldehyde group further adds to the compound's reactivity and potential for derivatization.

Recent studies have highlighted the potential of 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary studies have indicated that it may have neuroprotective properties, making it a promising lead for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the context of cancer research, 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising results in preclinical models. A study published in Cancer Research demonstrated that this compound can selectively target cancer cells by disrupting cellular metabolism and inducing apoptosis. The selective toxicity observed in cancer cells without significant cytotoxicity to normal cells suggests that it may have a favorable therapeutic index.

The synthetic route for 5-cyclopropyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has been well-documented in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful method for constructing triazole rings. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale synthesis. The introduction of the cyclopropyl and hydroxypropyl groups can be achieved through subsequent functional group manipulations.

The physicochemical properties of 5-cyclopropyl-1-(3-hydroxypropyl) -1H -1 , 2 , 3 - triazole -4-carbaldehyde, such as its solubility, stability, and logP value, have been extensively studied to understand its behavior in biological systems. These properties are critical for optimizing its formulation and delivery methods. For example, enhancing its water solubility through prodrug strategies or nanoparticle formulations can improve its oral bioavailability and tissue distribution.

In conclusion, 5-cyclopropyl-1-(3-hydroxypropyl) -1H -1 , 2 , 3 -triazole-4-carbaldehyde (CAS No. 2172500 -80 -8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties to develop effective treatments for various diseases.